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A comprehensive review of the current scientific literature reveals a significant lack of specific

data on the biological activity of the dipeptide Tyrosylvaline (Tyr-Val). While databases such

as the Human Metabolome Database and PubChem identify Tyrosylvaline as a dipeptide

composed of tyrosine and valine, it is categorized as an "expected" metabolite that has not yet

been definitively identified in human tissues or biofluids.[1] The existing information is limited to

its chemical structure and basic physicochemical properties.

Extensive searches for specific biological effects, mechanisms of action, quantitative data (e.g.,

IC50, binding constants), and detailed experimental protocols related to Tyrosylvaline have

not yielded any concrete findings. The scientific community has yet to publish in-depth research

on the specific signaling pathways modulated by this dipeptide or its potential therapeutic

applications.

This absence of specific data makes it impossible to construct the requested in-depth technical

guide with quantitative data tables, detailed experimental protocols, and signaling pathway

diagrams for Tyrosylvaline.

Proposed Alternative: A Technical Guide on a Well-
Characterized Dipeptide
Given the user's interest in the biological activity of dipeptides for a research-oriented

audience, we propose an alternative focus on a dipeptide with a more established body of

scientific literature. A suitable candidate would be a dipeptide for which experimental data on
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biological effects, mechanism of action, and relevant signaling pathways are available, allowing

for the creation of a comprehensive technical guide that fulfills all the core requirements of the

original request.

For instance, a dipeptide like Glycyl-proline (Gly-Pro) or other biologically active short peptides

could serve as a valuable subject for such a detailed guide. Research on these molecules has

provided insights into their roles in various physiological processes, and sufficient data is

available to populate the requested tables and diagrams.

We recommend proceeding with a well-documented dipeptide to provide a valuable and data-

rich technical resource for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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